Cas no 1186663-66-0 (Methyl 5-(methylsulfonyl)nicotinate)

• Product Name: Methyl 5-(methylsulfonyl)nicotinate
• CAS No: 1186663-66-0
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• MDL: MFCD12828715
• CID: 1005634
• Update Time: 2025-06-08

Methyl 5-(methylsulfonyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• 5-(methylsulfonyl)-3-Pyridinecarboxylic acid methyl ester
• Methyl 5-(Methylsulfonyl)nicotinate
• Methyl5-(Methylsulfonyl)nicotinate
• KZKQGUVWZYKJBN-UHFFFAOYSA-N
• 7103AJ
• TRA0024420
• FCH1377237
• SY006353
• methyl 5-methylsulfonylpyridine-3-carboxylate
• Methyl 5-(methylsulfonyl)nicotinate

• MDL： MFCD12828715
• Inchi： 1S/C8H9NO4S/c1-13-8(10)6-3-7(5-9-4-6)14(2,11)12/h3-5H,1-2H3
• InChI Key： KZKQGUVWZYKJBN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NC=C(C(=O)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 215.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• Topological Polar Surface Area: 81.7

Experimental Properties

• Density: 1.325±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 81.71000
• LogP: 1.35250

Additional information on Methyl 5-(methylsulfonyl)nicotinate

Methyl 5-(methylsulfonyl)nicotinate (CAS No. 1186663-66-0): A Comprehensive Overview

Methyl 5-(methylsulfonyl)nicotinate, identified by its CAS number 1186663-66-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various biological and chemical processes. The presence of a methylsulfonyl group and a nicotinate moiety makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The methylsulfonyl group is known for its ability to enhance the bioavailability and metabolic stability of molecules, making it a valuable component in drug design. This feature, combined with the electron-withdrawing properties of the nicotinate moiety, contributes to the compound's reactivity and functionality in synthetic pathways. Recent studies have highlighted the role of such derivatives in modulating enzymatic activities and interacting with biological targets, thereby opening new avenues for therapeutic intervention.

In the realm of medicinal chemistry, Methyl 5-(methylsulfonyl)nicotinate has been explored as a precursor for more complex pharmacophores. Its structural framework allows for modifications that can fine-tune its pharmacological properties, making it a promising candidate for further development. For instance, researchers have investigated its potential as an intermediate in the synthesis of nicotinic acid derivatives, which are known for their cholesterol-lowering and anti-inflammatory effects.

One of the most compelling aspects of Methyl 5-(methylsulfonyl)nicotinate is its role in the development of novel agrochemicals. The compound's ability to interact with biological systems has led to its investigation as a potential herbicide or pesticide derivative. By leveraging its structural versatility, scientists have been able to design analogs that exhibit enhanced efficacy while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices and underscores the importance of compounds like Methyl 5-(methylsulfonyl)nicotinate in addressing global food security challenges.

From a biochemical perspective, Methyl 5-(methylsulfonyl)nicotinate has been studied for its interactions with various enzymes and receptors. Its molecular structure allows it to engage with multiple biological targets, suggesting potential applications in treating a wide range of diseases. For example, preliminary research has indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. This has sparked interest in exploring its therapeutic potential further.

The synthesis of Methyl 5-(methylsulfonyl)nicotinate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of nicotinic acid derivatives, followed by the introduction of the methylsulfonyl group. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These advancements underscore the importance of Methyl 5-(methylsulfonyl)nicotinate as a building block in modern chemical synthesis.

Recent advancements in computational chemistry have further enhanced our understanding of Methyl 5-(methylsulfonyl)nicotinate's properties. Molecular modeling studies have provided insights into its binding interactions with biological targets, allowing researchers to predict and optimize its pharmacological effects. These computational approaches are complemented by experimental validations, creating a robust framework for drug discovery and development.

The future prospects of Methyl 5-(methylsulfonyl)nicotinate are promising, with ongoing research aimed at uncovering new applications and refining its synthetic pathways. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in pharmaceutical and agrochemical innovation. Its unique structural features and versatile reactivity make it a valuable asset in the quest for novel therapeutic solutions.

In conclusion, Methyl 5-(methylsulfonyl)nicotinate (CAS No. 1186663-66-0) is a multifaceted compound with significant potential in various scientific domains. Its structural characteristics, combined with its synthetic utility, make it an indispensable tool for researchers striving to develop innovative treatments and sustainable agricultural practices. As research progresses, we can expect to see even broader applications for this remarkable molecule.